Cas no 71517-96-9 (3-Thiophenecarboxylic acid, 2-amino-4-methyl-5-nitro-, methyl ester)
71517-96-9 structure
Product Name:3-Thiophenecarboxylic acid, 2-amino-4-methyl-5-nitro-, methyl ester
CAS No:71517-96-9
MF:C7H8N2O4S
MW:216.214420318604
CID:2799980
PubChem ID:3461040
Update Time:2025-04-21
3-Thiophenecarboxylic acid, 2-amino-4-methyl-5-nitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Thiophenecarboxylic acid, 2-amino-4-methyl-5-nitro-, methyl ester
- SCHEMBL14235639
- DTXSID80392697
- 71517-96-9
-
- Inchi: 1S/C7H8N2O4S/c1-3-4(7(10)13-2)5(8)14-6(3)9(11)12/h8H2,1-2H3
- InChI Key: YLJIDBZJWRQEQY-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OC)C(C)=C1[N+](=O)[O-])N
Computed Properties
- Exact Mass: 216.02047791Da
- Monoisotopic Mass: 216.02047791Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 126Ų
3-Thiophenecarboxylic acid, 2-amino-4-methyl-5-nitro-, methyl ester Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
71517-96-9 (3-Thiophenecarboxylic acid, 2-amino-4-methyl-5-nitro-, methyl ester) Related Products
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